4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide

• IUPAC Name: 4-[(2-chlorophenyl)methyl]-N-cyclohexylpiperazine-1-carbothioamide
• InChI: InChI=1S/C18H26ClN3S/c19-17-9-5-4-6-15(17)14-21-10-12-22(13-11-21)18(23)20-16-7-2-1-3-8-16/h4-6,9,16H,1-3,7-8,10-14H2,(H,20,23)
• InChI Key: JHMHDBYXKSTALK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)N2CCN(CC2)CC3=CC=CC=C3Cl
• Molecular Formula: C18H26ClN3S
• Molecular Weight: 351.9 g/mol

Description

4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It is commonly used as a research chemical and has been studied extensively for its pharmacological properties.

Mechanism of Action

4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide works by binding to the serotonin receptors in the brain, which are responsible for regulating mood, appetite, and sleep. It acts as a partial agonist, meaning that it activates the receptors to a lesser degree than serotonin itself. This results in a range of effects, including increased alertness, decreased appetite, and changes in mood.
Biochemical and Physiological Effects:
4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, leading to increased arousal and alertness. It also decreases the release of serotonin, which can result in changes in mood and appetite. 4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide has been found to have a number of physiological effects as well, including increased heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide in lab experiments is its ability to selectively target the serotonin receptors in the brain. This makes it a useful tool for studying the role of serotonin in various physiological and psychological processes. However, 4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide has some limitations as well, including its potential for toxicity and its limited availability.

Future Directions

There are a number of future directions for research on 4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide. One area of interest is its potential as a treatment for depression and anxiety. Other possible research directions include studying the effects of 4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide on other neurotransmitter systems in the brain, as well as exploring its potential as a tool for studying the role of serotonin in various physiological processes. Additionally, there is a need for further research into the safety and toxicity of 4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide, as well as its potential for abuse and addiction.

Scientific Research Applications

4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide has been widely used in scientific research to study its effects on the central nervous system. It has been found to have a similar structure to serotonin and acts as a partial agonist at the 5-HT1A and 5-HT2A receptors. 4-(2-chlorobenzyl)-N-cyclohexyl-1-piperazinecarbothioamide has also been studied for its potential as a treatment for depression, anxiety, and other psychiatric disorders.